Cas no 2138030-55-2 (1-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-2-methylpentan-1-one)

• Product Name: 1-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-2-methylpentan-1-one
• CAS No: 2138030-55-2
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• CID: 6409821
• PubChem ID: 165855883
• Update Time: 2025-08-02

1-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-2-methylpentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{3-amino-6-azabicyclo[3.2.1]octan-6-yl}-2-methylpentan-1-one
• EN300-766471
• 2138030-55-2
• 1-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-2-methylpentan-1-one

• Inchi： 1S/C13H24N2O/c1-3-4-9(2)13(16)15-8-10-5-11(14)7-12(15)6-10/h9-12H,3-8,14H2,1-2H3
• InChI Key： CPKKMNDBPOXTNJ-UHFFFAOYSA-N
• SMILES： O=C(C(C)CCC)N1CC2CC(CC1C2)N

Computed Properties

• Exact Mass: 224.188863393g/mol
• Monoisotopic Mass: 224.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-2-methylpentan-1-one

1-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-2-methylpentan-1-one: A Comprehensive Overview

The compound 1-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-2-methylpentan-1-one, with the CAS number 2138030-55-2, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure, which combines a bicyclo[3.2.1]octane framework with an amino group and a ketone functional group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

Bicyclo[3.2.1]octane is a well-known bicyclic structure that provides rigidity and stability to the molecule, which is often desirable in pharmaceutical compounds. The amino group attached at the 3-position of the bicyclic system introduces additional functionality, such as the ability to form hydrogen bonds or participate in various chemical reactions. The ketone group at the 1-position of the pentanone moiety adds further complexity to the molecule, enabling it to act as a potential electrophilic center in reactions.

Recent studies have highlighted the importance of such bicyclic compounds in medicinal chemistry, particularly in the development of bioactive molecules with improved pharmacokinetic properties. For instance, researchers have explored the use of bicyclo[3.2.1]octane derivatives in designing inhibitors for various enzymes and receptors. The amino group in this compound can serve as a site for further modification, allowing chemists to introduce additional functional groups or linkers for drug delivery systems.

The synthesis of 1-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-2-methylpentan-1-one involves a multi-step process that typically begins with the preparation of the bicyclic core. This is often achieved through ring-closing reactions or by utilizing pre-existing bicyclic intermediates. The introduction of the amino group and the ketone functionality requires careful planning to ensure regioselectivity and stereocontrol, which are critical for maintaining the desired properties of the final product.

In terms of applications, this compound has shown promise in several areas, including as a precursor for more complex molecules or as an intermediate in drug synthesis. Its rigid structure and functional groups make it an ideal candidate for exploring non-covalent interactions, such as π–π stacking or hydrogen bonding, which are essential for molecular recognition and binding affinity.

Recent advancements in computational chemistry have also enabled researchers to predict the potential bioactivity of this compound more accurately. By employing molecular docking studies and quantum mechanical calculations, scientists can assess how this molecule might interact with biological targets at the atomic level. These insights are invaluable for guiding further experimental work and optimizing the compound's properties for specific applications.

In conclusion, 1-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-2-methylpentan-1-one represents a fascinating example of how complex organic molecules can be designed and synthesized to meet specific functional requirements. Its unique structure and functional groups position it as a valuable tool in modern medicinal chemistry, with potential applications ranging from drug discovery to materials science.